Cas no 899940-89-7 (methyl 2-({1,3-dimethyl-2,4-dioxo-6-propyl-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)acetate)

• Product Name: methyl 2-({1,3-dimethyl-2,4-dioxo-6-propyl-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)acetate
• CAS No: 899940-89-7
• MF: C₁₅H₁₉N₃O₄S
• MW: 337.394062280655
• CID: 5497507
• Update Time: 2025-05-20

methyl 2-({1,3-dimethyl-2,4-dioxo-6-propyl-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1,3-dimethyl-2,4-dioxo-6-propylpyrido[2,3-d]pyrimidin-5-yl)sulfanylacetate
• Acetic acid, 2-[(1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-6-propylpyrido[2,3-d]pyrimidin-5-yl)thio]-, methyl ester
• methyl 2-({1,3-dimethyl-2,4-dioxo-6-propyl-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)acetate

• Inchi： 1S/C15H19N3O4S/c1-5-6-9-7-16-13-11(12(9)23-8-10(19)22-4)14(20)18(3)15(21)17(13)2/h7H,5-6,8H2,1-4H3
• InChI Key： BNSHZYYBWKTIGO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CSC1=C2C(=O)N(C)C(=O)N(C)C2=NC=C1CCC

Additional information on methyl 2-({1,3-dimethyl-2,4-dioxo-6-propyl-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)acetate

Research Brief on Methyl 2-({1,3-dimethyl-2,4-dioxo-6-propyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)acetate (CAS: 899940-89-7)

Recent studies have highlighted the growing interest in methyl 2-({1,3-dimethyl-2,4-dioxo-6-propyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)acetate (CAS: 899940-89-7), a novel pyridopyrimidine derivative, due to its potential applications in medicinal chemistry and drug development. This compound has garnered attention for its unique structural features and promising biological activities, particularly in the context of kinase inhibition and anti-inflammatory effects. The following brief synthesizes the latest research findings and provides insights into its mechanisms of action, therapeutic potential, and future directions.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Recent in vitro studies have demonstrated its ability to selectively target specific kinases involved in inflammatory pathways, making it a candidate for treating chronic inflammatory diseases. Researchers have employed molecular docking and kinetic assays to elucidate its binding affinity and inhibitory potency, revealing a competitive inhibition mechanism at the ATP-binding site of targeted kinases. These findings suggest that methyl 2-({1,3-dimethyl-2,4-dioxo-6-propyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)acetate could serve as a scaffold for developing more potent and selective kinase inhibitors.

In addition to its kinase inhibitory properties, this compound has shown promise in preclinical models of cancer. Studies have reported its efficacy in inducing apoptosis in certain cancer cell lines, particularly those with dysregulated kinase signaling pathways. Mechanistic studies indicate that the compound triggers mitochondrial dysfunction and caspase activation, leading to programmed cell death. These results underscore its potential as an anti-cancer agent, although further in vivo studies are needed to validate these findings and assess its safety profile.

The synthesis and optimization of methyl 2-({1,3-dimethyl-2,4-dioxo-6-propyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)acetate have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, with an emphasis on green chemistry principles to minimize environmental impact. Researchers have explored various modifications to the core structure to enhance bioavailability and metabolic stability, paving the way for future drug development efforts.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as solubility, pharmacokinetics, and potential off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and advancing this compound toward clinical trials.

In conclusion, methyl 2-({1,3-dimethyl-2,4-dioxo-6-propyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)acetate represents a promising candidate for therapeutic development, with demonstrated efficacy in kinase inhibition and anti-cancer activity. Continued research into its mechanisms, structural optimization, and preclinical evaluation will be essential to fully realize its potential in addressing unmet medical needs.